N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide

• IUPAC Name: N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C22H20N2OS/c1-16-10-8-9-15-19(16)23-22(26)24-21(25)20(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15,20H,1H3,(H2,23,24,25,26)
• InChI Key: GVVNSLJCPYSERW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H20N2OS
• Molecular Weight: 360.5 g/mol

Description

N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide is a chemical compound that belongs to the class of thiourea derivatives. These compounds are known for their diverse biological activities and are often used in various scientific research fields. The structure of this compound includes a thiourea group attached to a 2,2-diphenylacetamide moiety, making it a unique and interesting compound for study.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide typically involves the reaction of 2,2-diphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(2-methylphenyl)thiourea under basic conditions to yield the desired product. The reaction conditions often include the use of solvents such as dichloromethane or chloroform and temperatures ranging from room temperature to reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophilic reagents such as bromine or nitric acid can be used under acidic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amines, and various substituted aromatic derivatives.

Scientific Research Applications

N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide involves its interaction with specific molecular targets and pathways. The thiourea group can form hydrogen bonds with biological macromolecules, affecting their function. Additionally, the compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-methylphenyl)carbamothioyl]-2-nitrobenzamide
• N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide
• N-[(2-Methylphenyl)carbamothioyl]cyclopentanecarboxamide

Uniqueness

N-[(2-methylphenyl)carbamothioyl]-2,2-diphenylacetamide is unique due to its specific structural features, including the 2,2-diphenylacetamide moiety. This structural uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various research applications.